Cas no 101233-12-9 (19-37-a-Calcitonin gene-related peptide(human reduced))

• Product Name: 19-37-a-Calcitonin gene-related peptide(human reduced)
• CAS No: 101233-12-9
• MF: C₈₆H₁₃₇N₂₅O₂₅
• MW: 1921.16049933434
• CID: 124534
• PubChem ID: 92043784
• Update Time: 2025-08-02

19-37-a-Calcitonin gene-related peptide(human reduced) Chemical and Physical Properties

Names and Identifiers

• 19-37-a-Calcitonin gene-related peptide(human reduced)
• SER-GLY-GLY-VAL-VAL-LYS-ASN-ASN-PHE-VAL-PRO-THR-ASN-VAL-GLY-SER-LYS-ALA-PHE-NH2
• Α-CGRP (19-37) (HUMAN)
• ALPHA-CGRP (19-37) (HUMAN)
• H-SER-GLY-GLY-VAL-VAL-LYS-ASN-ASN-PHE-VAL-PRO-THR-ASN-VAL-GLY-SER-LYS-ALA-PHE-NH2
• SGGVVKNNFVPTNVGSKAF-NH2
• Alpha-cgrp(19-37)(human)
• 101233-12-9

• Inchi： 1S/C86H137N25O25/c1-42(2)66(82(132)96-39-64(119)98-58(41-113)80(130)99-51(26-17-19-29-87)74(124)97-46(9)72(122)101-53(71(93)121)32-48-22-13-11-14-23-48)107-79(129)57(36-62(92)117)105-85(135)70(47(10)114)110-81(131)59-28-21-31-111(59)86(136)69(45(7)8)109-78(128)54(33-49-24-15-12-16-25-49)102-76(126)56(35-61(91)116)104-77(127)55(34-60(90)115)103-75(125)52(27-18-20-30-88)100-83(133)68(44(5)6)108-84(134)67(43(3)4)106-65(120)38-94-63(118)37-95-73(123)50(89)40-112/h11-16,22-25,42-47,50-59,66-70,112-114H,17-21,26-41,87-89H2,1-10H3,(H2,90,115)(H2,91,116)(H2,92,117)(H2,93,121)(H,94,118)(H,95,123)(H,96,132)(H,97,124)(H,98,119)(H,99,130)(H,100,133)(H,101,122)(H,102,126)(H,103,125)(H,104,127)(H,105,135)(H,106,120)(H,107,129)(H,108,134)(H,109,128)(H,110,131)/t46-,47+,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,66-,67-,68-,69-,70-/m0/s1
• InChI Key： KVSLCFQNQGBODH-NGVSOPMRSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC(N)=O)NC([C@H](CC(N)=O)NC([C@H](CCCCN)NC([C@H](C(C)C)NC([C@H](C(C)C)NC(CNC(CNC([C@H](CO)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@@H](CO)C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)=O)CCCCN)=O)=O)=O)C(C)C)=O)CC(N)=O)=O)[C@@H](C)O)=O

Computed Properties

• Exact Mass: 1920.02000
• Monoisotopic Mass: 1920.0217450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 27
• Hydrogen Bond Acceptor Count: 50
• Heavy Atom Count: 136
• Rotatable Bond Count: 79
• Complexity: 4090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.5
• Topological Polar Surface Area: 826Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3 (20 ºC 760 Torr),
• PSA: 826.12000
• LogP: -0.21000